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Compound of Interest

Compound Name: 4-Methoxypentan-2-one

Cat. No.: B081126

An In-depth Technical Guide on the Molecular Structure and Bonding of 4-Methoxypentan-2-
one

Abstract

This technical guide provides a comprehensive analysis of the molecular structure, bonding,
and physicochemical properties of 4-Methoxypentan-2-one (CAS No: 13122-52-6).[1] This
document is intended for researchers, scientists, and professionals in drug development and
chemical synthesis. It includes a summary of known data, proposed experimental protocols for
synthesis and analysis, and detailed visualizations to illustrate molecular connectivity and
analytical workflows.

Chemical Identity and Properties

4-Methoxypentan-2-one is a ketone with a methoxy group at the fourth carbon position. Its
fundamental properties are crucial for understanding its reactivity and potential applications.

Table 1: Chemical Identifiers for 4-Methoxypentan-2-one
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Identifier Value Source
IUPAC Name 4-methoxypentan-2-one PubChem[1]
Molecular Formula CeH1202 PubChem[1]
CAS Number 13122-52-6 PubChem[1]
Molecular Weight 116.16 g/mol PubChem[1]
SMILES CC(CC(=0)C)OC PubChem([1]

| INChiKey | BNEZGZQZWFYHTI-UHFFFAOYSA-N | PubChem[1] |

Table 2: Computed Physicochemical Properties

Property Value Source
Hydrogen Bond Donor Count 0 PubChem[1]
Hydrogen Bond Acceptor

2 PubChem[1]
Count
Rotatable Bond Count 3 PubChem[1]
Exact Mass 116.083729621 Da PubChem[1]
Topological Polar Surface Area  26.3 A2 PubChem[1]

| Heavy Atom Count | 8 | PubChem[1] |

Molecular Structure and Bonding

The structure of 4-Methoxypentan-2-one consists of a five-carbon pentane backbone. A

ketone functional group (a carbonyl C=0) is located at position 2, and a methoxy group (-

OCHs5) is at position 4. The presence of two oxygen atoms makes the molecule polar. The

carbonyl group and the ether oxygen are both hydrogen bond acceptors.[1] The molecule

features three rotatable bonds, which contribute to its conformational flexibility.
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The bonding within the molecule is primarily covalent. The C=0 and C-O-C bonds introduce
polarity. The carbonyl carbon is sp2 hybridized, exhibiting trigonal planar geometry, while the
ether oxygen and the other carbon atoms are sp3 hybridized with tetrahedral geometry.

S — S —
Starting Materials: Step 1: Aldol Addition Intermediate: Step 2: Williamson Ether Synthesis Final Product:
Acetaldehyde, Acetone (Base-catalyzed) 4-Hydroxypentan-2-one (Base + Methylating Agent, e.g., CHsl) 4-Methoxypentan-2-one

Sample Preparation

Dissolve purified sample
in appropriate deuterated
solvent (e.g., CDCIs)
for NMR, or prepare as a
thin film/solution for IR/MS.

/ Spectroicopic Analys\

EH & B3C NMR Spectroscop)a [FTIR Spectroscop)a [Mass Spectrometry (e.g., GC-MS)]

l Data Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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